Cas no 20033-12-9 (Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-)
20033-12-9 structure
Product Name:Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-
Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-
- 1-tert-butyl-3-isopropyl-benzene
- 1-Isopropyl-3-tert-butylbenzene
- 1-tert-Butyl-3-isopropylbenzene
- m-tert-butylcumene
- NS00113809
- 20033-12-9
- 1-isopropyl-3-t-butylbenzene
- 1-tert-Butyl-3-isopropylbenzene #
- 1-Isoproyl-3-tert-butylbenzene
- OWOLIQXOOMFSJE-UHFFFAOYSA-N
-
- Inchi: 1S/C13H20/c1-10(2)11-7-6-8-12(9-11)13(3,4)5/h6-10H,1-5H3
- InChI Key: OWOLIQXOOMFSJE-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=CC=C(C=1)C(C)C
Computed Properties
- Exact Mass: 176.1566
- Monoisotopic Mass: 176.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.855
- Boiling Point: 210.3°C at 760 mmHg
- Flash Point: 76.4°C
- Refractive Index: 1.482
- PSA: 0
Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
20033-12-9 (Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-) Related Products
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- 717-74-8(1,3,5-Triisopropylbenzene)
- 1460-02-2(1,3,5-Tri-tert-butylbenzene)
- 15181-11-0(3,5-Di-tert-butyltoluene)
- 1014-60-4(1,3-Di-tert-butylbenzene)
- 1012-72-2(1,4-Di-tert-butylbenzene)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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